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Compound of Interest

Compound Name: Isopropyl salicylate

Cat. No.: B150150 Get Quote

An In-depth Technical Guide to Isopropyl Salicylate: Molecular Weight and Formula

This technical guide provides a comprehensive overview of the fundamental chemical

properties of isopropyl salicylate, with a specific focus on its molecular weight and chemical

formula. The information is tailored for researchers, scientists, and professionals in drug

development and chemical synthesis.

Chemical Identity and Properties
Isopropyl salicylate is an organic ester formed through the condensation of salicylic acid and

isopropyl alcohol.[1][2] It presents as a clear, colorless to very slightly yellow liquid.[3][4] This

compound is primarily utilized as a fragrance agent in cosmetics and personal care products

and serves as an intermediate in various organic synthesis processes.[1] While sparingly

soluble in water, it is soluble in alcohol and oils.[2][3]

Quantitative Data Summary
The core quantitative data for isopropyl salicylate is summarized in the table below for ease

of reference and comparison.
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Property Value Reference

Molecular Formula C10H12O3 [2][5][6][7]

Molecular Weight 180.2 g/mol [5][6]

CAS Number 607-85-2 [5][6]

IUPAC Name
propan-2-yl 2-

hydroxybenzoate
[5]

Structural Representation
The two-dimensional chemical structure of isopropyl salicylate is illustrated below. This

diagram visualizes the arrangement of atoms and bonds, including the benzene ring, the

hydroxyl group, and the isopropyl ester group.
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Figure 1: 2D chemical structure of isopropyl salicylate.

Experimental Protocols for Structural and Formula
Determination
The determination of the molecular weight and formula of a compound like isopropyl
salicylate relies on standard analytical chemistry techniques. The logical workflow for these

determinations is outlined below.
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Workflow for Molecular Formula and Weight Determination

Isopropyl Salicylate Sample

Elemental Analysis (EA) Mass Spectrometry (MS)

Empirical Formula
(e.g., C5H6O1.5)

Determines ratio of elements

Molecular Weight
(180.2 g/mol)

Measures mass-to-charge ratio

Molecular Formula
(C10H12O3)

Combine & Compare Combine & Compare

Click to download full resolution via product page

Figure 2: Workflow for determining molecular formula.

Methodology for Molecular Weight Determination: Mass
Spectrometry
Mass spectrometry (MS) is the primary technique for determining the molecular weight of a

compound.

Ionization: A sample of isopropyl salicylate is introduced into the mass spectrometer, where

it is vaporized and ionized. Techniques such as Electron Ionization (EI) are commonly used,

where high-energy electrons bombard the molecules, causing them to lose an electron and

form a positively charged molecular ion (M+).
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Acceleration: The newly formed ions are accelerated by an electric field, imparting the same

kinetic energy to all ions.

Deflection: The ions then travel through a magnetic field, which deflects them. The degree of

deflection is inversely proportional to the mass-to-charge ratio (m/z) of the ion; lighter ions

are deflected more than heavier ones.

Detection: A detector measures the m/z ratio and the relative abundance of the deflected

ions. For the molecular ion, the m/z value corresponds to the molecular weight of the

compound.

Methodology for Chemical Formula Determination:
Elemental Analysis
Elemental analysis determines the percentage composition of each element (carbon,

hydrogen, oxygen) in isopropyl salicylate.

Combustion: A precisely weighed sample of the compound is combusted in a furnace with

excess oxygen. This process converts all carbon into carbon dioxide (CO2) and all hydrogen

into water (H2O).

Quantification: The amounts of CO2 and H2O produced are accurately measured.

Calculation: From these measurements, the mass and percentage of carbon and hydrogen

in the original sample are calculated. The percentage of oxygen is typically determined by

subtracting the percentages of carbon and hydrogen from 100%.

Empirical Formula: The percentage composition is used to calculate the simplest whole-

number ratio of atoms in the molecule, known as the empirical formula. By comparing the

mass of this empirical formula with the molecular weight obtained from mass spectrometry,

the true molecular formula (a multiple of the empirical formula) is established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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